Cas no 2248298-22-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxybicyclo[2.2.2]octane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxybicyclo[2.2.2]octane-1-carboxylate
• CAS No: 2248298-22-6
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• CID: 5926515
• PubChem ID: 165857196
• Update Time: 2025-09-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxybicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248298-22-6
• EN300-6517079
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxybicyclo[2.2.2]octane-1-carboxylate

• Inchi： 1S/C18H19NO5/c1-23-18-9-6-17(7-10-18,8-11-18)16(22)24-19-14(20)12-4-2-3-5-13(12)15(19)21/h2-5H,6-11H2,1H3
• InChI Key： ARFJKUSSIGYETD-UHFFFAOYSA-N
• SMILES： O(C)C12CCC(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)(CC1)CC2

Computed Properties

• Exact Mass: 329.12632271g/mol
• Monoisotopic Mass: 329.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxybicyclo[2.2.2]octane-1-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxybicyclo[2.2.2]octane-1-carboxylate (CAS No. 2248298-22-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxybicyclo[2.2.2]octane-1-carboxylate (CAS No. 2248298-22-6) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, combining a bicyclo[2.2.2]octane core with an isoindole-1,3-dione moiety, has garnered attention for its versatility in drug design and organic synthesis. Researchers are increasingly exploring its role as a building block for novel bioactive molecules, particularly in the development of enzyme inhibitors and polymer additives.

In recent years, the demand for structurally complex intermediates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxybicyclo[2.2.2]octane-1-carboxylate has surged, driven by advancements in targeted drug delivery systems and green chemistry initiatives. The compound's methoxybicyclo[2.2.2]octane segment contributes to enhanced lipophilicity, a property highly sought after in CNS drug development, while the phthalimide derivative component offers opportunities for hydrogen bonding interactions. These characteristics align with current industry trends focusing on molecular diversity and structure-activity relationship optimization.

From a synthetic chemistry perspective, CAS 2248298-22-6 represents an intriguing case study in stereoselective synthesis. The rigid bicyclo[2.2.2]octane scaffold imposes significant conformational constraints, making it valuable for studying molecular recognition phenomena. Recent publications have highlighted its utility in creating chiral auxiliaries and asymmetric catalysts, addressing growing market needs for enantiomerically pure pharmaceuticals. The compound's thermal stability also makes it relevant to high-performance materials research, particularly in developing advanced polyimide precursors.

The pharmacological potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxybicyclo[2.2.2]octane-1-carboxylate is being explored in context with neurodegenerative disease research. Its structural features suggest possible interactions with protein aggregation pathways, a hot topic in Alzheimer's and Parkinson's disease studies. Furthermore, the 4-methoxy substitution pattern offers opportunities for metabolic stability improvements, addressing a common challenge in CNS drug discovery. These aspects position the compound as potentially valuable in blood-brain barrier penetration studies.

Analytical characterization of CAS 2248298-22-6 reveals interesting physicochemical properties. The compound demonstrates notable solubility profiles in both polar aprotic solvents and selected lipid matrices, making it amenable to various formulation strategies. This dual solubility characteristic is particularly relevant to current drug formulation challenges, where researchers seek compounds with balanced hydrophilic-lipophilic properties. Recent QSAR studies have begun mapping its potential as a molecular scaffold for library development in combinatorial chemistry.

Environmental and safety assessments of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxybicyclo[2.2.2]octane-1-carboxylate indicate favorable profiles for research-scale applications. The compound's stability under ambient conditions and moderate biodegradability parameters align with increasing industry emphasis on sustainable chemistry practices. These attributes contribute to its growing popularity as a research chemical in academic and industrial laboratories focusing on benign-by-design molecular development.

Future research directions for CAS 2248298-22-6 may explore its potential in crystal engineering applications. The juxtaposition of rigid and flexible moieties in its structure suggests possibilities for creating novel co-crystals with improved pharmaceutical properties. Additionally, its electron-deficient phthalimide component could be exploited in developing organic electronic materials, an area experiencing rapid growth due to demands for flexible electronics and optoelectronic devices.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxybicyclo[2.2.2]octane-1-carboxylate represents a multifaceted compound with diverse applications across chemical and pharmaceutical research. Its structural complexity and functional group arrangement position it as a valuable tool for addressing contemporary challenges in medicinal chemistry, material science, and catalysis. As research continues to uncover new dimensions of its utility, this compound is poised to contribute significantly to innovations in molecular design and functional material development.